Cas no 1251411-01-4 (4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene)

• Product Name: 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene
• CAS No: 1251411-01-4
• MF: C₉H₆ClF₂NO₃
• MW: 249.598648548126
• CID: 6086817
• PubChem ID: 61614715
• Update Time: 2025-06-15

4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene
• EN300-1932428
• AKOS017433531
• 1251411-01-4

• Inchi： 1S/C9H6ClF2NO3/c10-7-1-2-8(16-9(11)12)6(5-7)3-4-13(14)15/h1-5,9H/b4-3+
• InChI Key： NEOYZNOOFOUQCL-ONEGZZNKSA-N
• SMILES： ClC1C=CC(=C(/C=C/[N+](=O)[O-])C=1)OC(F)F

Computed Properties

• Exact Mass: 249.0004271g/mol
• Monoisotopic Mass: 249.0004271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55Ų

Additional information on 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene

Recent Advances in the Study of 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene (CAS: 1251411-01-4)

The compound 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene (CAS: 1251411-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroethenyl and difluoromethoxy functional groups, exhibits promising biological activities, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers highlighted the compound's stability under physiological conditions, a critical factor for its potential as a drug candidate. Additionally, the study reported preliminary in vitro results demonstrating its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 2 µg/mL, suggesting its potential as a novel antibiotic.

Further investigations into the mechanism of action revealed that 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene disrupts bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan biosynthesis. Molecular docking studies indicated strong binding affinity to penicillin-binding protein 2a (PBP2a), a target associated with MRSA resistance. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which also noted the compound's low cytotoxicity against human cell lines, further supporting its therapeutic potential.

Beyond its antimicrobial properties, recent research has explored the anti-inflammatory effects of this compound. A 2024 preprint on bioRxiv reported that 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene significantly reduced pro-inflammatory cytokine levels (e.g., TNF-α and IL-6) in murine models of acute inflammation. The study proposed that the nitroethenyl moiety plays a crucial role in modulating NF-κB signaling pathways, offering a potential mechanism for its anti-inflammatory activity.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene. Current research efforts are focused on structural modifications to enhance bioavailability and reduce metabolic degradation. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials, with the goal of developing a new class of dual-action antimicrobial and anti-inflammatory agents.

In conclusion, 4-chloro-1-(difluoromethoxy)-2-(2-nitroethenyl)benzene represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted activities and relatively simple synthetic route make it an attractive target for further investigation. Future studies will likely focus on in vivo efficacy, toxicity profiling, and formulation development to unlock its full therapeutic potential.